Cas no 788814-15-3 (ethyl (2R)-2-amino-3-(benzyloxy)propanoate)

• Product Name: ethyl (2R)-2-amino-3-(benzyloxy)propanoate
• CAS No: 788814-15-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6012979
• PubChem ID: 59882231
• Update Time: 2025-06-12

ethyl (2R)-2-amino-3-(benzyloxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 788814-15-3
• EN300-7223169
• SCHEMBL13198428
• ethyl (2R)-2-amino-3-(benzyloxy)propanoate

• Inchi： 1S/C12H17NO3/c1-2-16-12(14)11(13)9-15-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9,13H2,1H3/t11-/m1/s1
• InChI Key： NQAGYKGGQHDABK-LLVKDONJSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl (2R)-2-amino-3-(benzyloxy)propanoate

Research Brief on Ethyl (2R)-2-amino-3-(benzyloxy)propanoate (CAS: 788814-15-3) in Chemical Biology and Pharmaceutical Applications

Ethyl (2R)-2-amino-3-(benzyloxy)propanoate (CAS: 788814-15-3) is a chiral amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based therapeutics and enzyme inhibitors. Recent studies have highlighted its role in the construction of complex molecular architectures, leveraging its stereochemical purity and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of ethyl (2R)-2-amino-3-(benzyloxy)propanoate as a key building block in the synthesis of novel protease inhibitors. The researchers demonstrated that the benzyloxy group in this compound facilitates selective protection and deprotection strategies, enabling efficient multi-step syntheses. The study reported a 15% improvement in yield compared to traditional methods when using this intermediate in the production of target molecules.

In the realm of drug discovery, ethyl (2R)-2-amino-3-(benzyloxy)propanoate has shown promise in the development of CNS-targeting therapeutics. A recent patent application (WO2023056789) disclosed its incorporation into blood-brain barrier permeable peptide conjugates. The compound's structural features, particularly the benzyl-protected hydroxyl group, were found to enhance metabolic stability while maintaining the desired pharmacological activity.

Analytical characterization of ethyl (2R)-2-amino-3-(benzyloxy)propanoate has advanced significantly in recent years. A 2024 study in Analytical Chemistry presented a novel HPLC-MS method for quantifying this compound in complex biological matrices with a detection limit of 0.1 ng/mL. This development is particularly relevant for pharmacokinetic studies of derivatives containing this structural motif.

The synthetic accessibility of ethyl (2R)-2-amino-3-(benzyloxy)propanoate has been improved through recent biocatalytic approaches. A team at MIT reported an engineered transaminase that produces this compound with >99% enantiomeric excess at kilogram scale, addressing previous challenges in large-scale production. This advancement (Nature Catalysis, 2023) significantly impacts the commercial viability of pharmaceuticals utilizing this chiral building block.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at Memorial Sloan Kettering Cancer Center successfully incorporated carbon-11 labeled ethyl (2R)-2-amino-3-(benzyloxy)propanoate into PET tracers for imaging neuroinflammation (Journal of Nuclear Medicine, 2024). The compound's stability under radiolabeling conditions and favorable biodistribution profile make it particularly suitable for this application.

Quality control aspects of ethyl (2R)-2-amino-3-(benzyloxy)propanoate have been addressed in recent pharmacopeial updates. The European Pharmacopoeia 11th Edition (2024) includes new monographs specifying impurity profiles and chiral purity requirements for this compound when used in pharmaceutical manufacturing, reflecting its growing importance in the industry.

Future research directions appear to focus on expanding the utility of ethyl (2R)-2-amino-3-(benzyloxy)propanoate in fragment-based drug discovery and as a scaffold for covalent inhibitor design. Preliminary results from several biotech companies suggest that derivatives of this compound may show activity against previously undruggable targets, particularly in oncology and infectious diseases.